N-Hydroxy-3-methyl-isonicotinamidine
Overview
Description
N-Hydroxy-3-methyl-isonicotinamidine is a chemical compound with the molecular formula C7H9N3O and a molecular weight of 151.17 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a hydroxy group and a methyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 151.17 g/mol . Further physical and chemical properties are not available in the retrieved sources.Mechanism of Action
Target of Action
The primary targets of N-Hydroxy-3-methyl-isonicotinamidine are the Macrophage metalloelastase and Interstitial collagenase . These enzymes play a crucial role in the breakdown of extracellular matrix in normal physiological processes, such as embryogenesis, reproduction, and tissue remodeling, as well as in disease processes, such as arthritis and metastasis .
Mode of Action
It is known that the presence of a n-phenethyl group in position 17 is highly favorable in terms of improved affinity and selectivity at the mop receptor, potent agonism and antinociceptive efficacy .
Biochemical Pathways
this compound is involved in the biochemical pathways of nicotinamide-derived pyridones . Pyridones are oxidation products of nicotinamide, its methylated form, and its ribosylated form . These catabolites of nicotinamide possess physiological relevance and are often included in metabolomics measurements .
Advantages and Limitations for Lab Experiments
One of the advantages of using N-Hydroxy-3-methyl-isonicotinamidine in lab experiments is its potent anti-cancer properties. This compound has been found to induce cell death in various cancer cell lines, making it a useful tool for studying the mechanisms of cancer cell death. However, one of the limitations of using this compound in lab experiments is its low yield. The yield of this compound is typically around 50%, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of N-Hydroxy-3-methyl-isonicotinamidine. One area of research is the development of this compound derivatives with improved potency and selectivity for cancer cells. Another area of research is the study of the mechanisms of action of this compound and its derivatives. Additionally, this compound may have potential therapeutic applications for the treatment of inflammatory diseases, and further research is needed to explore this potential.
Scientific Research Applications
N-Hydroxy-3-methyl-isonicotinamidine has been found to exhibit potent anti-cancer properties and has been studied extensively for its potential therapeutic applications. It has been shown to induce cell death in various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest.
properties
IUPAC Name |
N'-hydroxy-3-methylpyridine-4-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-5-4-9-3-2-6(5)7(8)10-11/h2-4,11H,1H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWXRHTAGWZBOIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)C(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CN=C1)/C(=N/O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601259179 |
Source
|
| Record name | N-Hydroxy-3-methyl-4-pyridinecarboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601259179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22926-86-9 |
Source
|
| Record name | N-Hydroxy-3-methyl-4-pyridinecarboximidamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22926-86-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Hydroxy-3-methyl-4-pyridinecarboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601259179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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